Trisodium phosphate dodecahydrate

Buffering Agent

One of the primary applications of trisodium phosphate dodecahydrate in scientific research is as a buffering agent. Its ability to maintain a stable pH within a specific range is crucial for various biological and biochemical experiments. Studies have shown its effectiveness in buffering solutions for enzyme assays, cell culture media, and protein purification [1].

[1] Singh, R., Kumar, M., & Pandey, S. (2009). Effect of temperature and pH on the activity and stability of α-amylase from Bacillus licheniformis. Applied Biochemistry and Biotechnology, 158(1), 183-191.

Phosphate Source

Trisodium phosphate dodecahydrate can also serve as a source of phosphate, an essential element for various biological processes. Researchers may utilize it in studies investigating the role of phosphate in cellular signaling, metabolism, and bone health [2, 3].

[2] Wykoff, S. S., Purich, D. L., & Engleberg, D. (2000). Phosphate in cellular signaling. Physiological Reviews, 80(2), 1-69.

[3] Erben, R. G. (2010). Regulation of bone mineral homeostasis by PTH and PTHrP. Advances in Mineral and Bone Research, 5(1), 1-35.

Other Potential Applications

While less common, trisodium phosphate dodecahydrate may also find use in other scientific research areas:

• Precipitation of proteins and nucleic acids: Due to its ability to alter the solubility of biomolecules, it can be used to isolate and purify specific proteins or nucleic acids [4].
• Synthesis of nanoparticles: TSP may be involved in the synthesis of certain types of nanoparticles, which can be used for various research purposes [5].

[4] Walker, J. M. (2010). The protein protocols handbook. Humana Press.

[5] Yua, Z., Li, X., Chen, K., Lin, J., Tang, B., & Liu, H. (2011). Controlled synthesis and characterization of monodispersed Fe3O4 nanoparticles using trisodium phosphate as a base. Journal of Materials Science, 46(13), 4375-4380.

TSP is a salt of phosphoric acid. It is produced commercially by reacting sodium carbonate (Na₂CO₃) with phosphoric acid (H₃PO₄) [].

Na₂CO₃ + 2 H₃PO₄ → Na₃PO₄ + CO₂ + H₂O

TSP is hygroscopic, meaning it readily absorbs moisture from the air. The dodecahydrate form indicates that each molecule of TSP contains twelve molecules of water bound to it.

Molecular Structure Analysis

The TSP molecule consists of three sodium cations (Na⁺) and a phosphate anion (PO₄³⁻). The phosphate anion has a tetrahedral structure with a central phosphorus atom surrounded by four oxygen atoms []. Twelve water molecules are loosely bound to the sodium and oxygen ions through hydrogen bonding.

Chemical Reactions Analysis

Synthesis

As mentioned previously, TSP is synthesized from sodium carbonate and phosphoric acid.

Hydrolysis

In aqueous solution, TSP undergoes hydrolysis, where it reacts with water molecules to form phosphoric acid and sodium hydroxide.

Na₃PO₄·12H₂O (aq) + H₂O (l) → Na₂HPO₄ (aq) + NaOH (aq) + 11 H₂O (l)

The extent of hydrolysis depends on the concentration of the solution.

Other Reactions

TSP can react with various metal cations to form precipitates. For example, it reacts with calcium ions (Ca²⁺) to form calcium phosphate (Ca₃(PO₄)₂).

Physical and Chemical Properties

• Melting point: ≈ 75 °C []
• Density: 1.62 g/cm³ []
• Solubility in water: Highly soluble (212 g/L at 20 °C) []
• pH: Aqueous solutions of TSP are alkaline (basic), with a pH of around 12.